Cas no 2224456-13-5 (5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide)

• Product Name: 5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide
• CAS No: 2224456-13-5
• MF: C₁₄H₁₅BrN₄O
• MW: 335.199101686478
• CID: 5411219
• PubChem ID: 136513719
• Update Time: 2025-08-05

5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2224456-13-5
• AKOS033301583
• EN300-6545915
• Z1382352633
• 5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide

• Inchi： 1S/C14H15BrN4O/c1-14(2,3)11(7-16)17-13(20)12-9-6-8(15)4-5-10(9)18-19-12/h4-6,11H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： NVKYXYLFUOCEQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(NC(C#N)C(C)(C)C)=O)=NN2

Computed Properties

• Exact Mass: 334.04292g/mol
• Monoisotopic Mass: 334.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.6Ų

Additional information on 5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide

5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide: A Comprehensive Overview

5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide, identified by the CAS number 2224456-13-5, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds known for their versatile chemical properties and biological activities. The structure of this compound is characterized by a bromine atom at the 5-position of the indazole ring, a cyano group attached to a branched alkyl chain, and a carboxamide functional group at the 3-position. These structural features contribute to its unique chemical reactivity and biological potential.

The synthesis of 5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and amide bond formations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of microwave-assisted synthesis and continuous-flow reactors has further enhanced the yield and purity of this compound, aligning with the principles of green chemistry.

In terms of biological activity, 5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide has shown promising results in various in vitro and in vivo studies. It exhibits potent inhibitory effects against several enzymes associated with inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has demonstrated selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. Recent research has also explored its role as a modulator of ion channels, which could pave the way for its application in treating neurological disorders.

The pharmacokinetic profile of 5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide has been extensively studied using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed favorable absorption and bioavailability characteristics, making it a suitable candidate for oral drug delivery. Furthermore, its metabolic stability has been evaluated in preclinical models, highlighting its potential for long-term therapeutic use.

The application of CAS No 2224456-13-5 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent breakthroughs in nanotechnology have explored its integration into organic light-emitting diodes (OLEDs) and photovoltaic cells, where it exhibits excellent charge transport properties. This dual application in both medicine and materials science underscores the versatility of this compound.

In conclusion, 5-Bromo-N-(1-cyano-2,2-dimethylpropyl)-1H-indazole-3-carboxamide, with its CAS number 2224456-13-5, stands as a testament to the ongoing advancements in chemical synthesis and biological research. Its diverse applications across multiple disciplines highlight its significance in contemporary scientific exploration. As research continues to uncover new dimensions of its potential, this compound is poised to play a pivotal role in shaping future innovations in healthcare and technology.